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Compound of Interest

Compound Name:
[2-(Dimethylamino)ethyl]urea

hydrochloride

CAS No.: 142713-75-5

Cat. No.: B2629127

Get Quote

Utilizing [2-(Dimethylamino)ethyl]urea via
Palladium-Catalyzed Cross-Coupling
Executive Summary
This application note details the synthesis of high-potency Rho-Associated Kinase (ROCK)

inhibitors featuring a urea linker, specifically utilizing [2-(Dimethylamino)ethyl]urea as a primary

building block. While classical methods rely on the reaction of amines with unstable

isocyanates, this guide focuses on a more robust, modular approach: the Palladium-catalyzed

cross-coupling (Buchwald-Hartwig) of the pre-formed urea with aryl halides. This methodology

offers superior functional group tolerance, avoids the handling of toxic phosgene derivatives,

and streamlines the installation of the solubility-enhancing dimethylamino tail.

Biological Context & Mechanism
Rho-kinases (ROCK1 and ROCK2) are serine/threonine kinases that act as downstream

effectors of the small GTPase RhoA.[1][2] They are central regulators of the actin cytoskeleton,

influencing cell motility, smooth muscle contraction, and neurite retraction.
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Therapeutic Relevance: ROCK inhibitors (e.g., Fasudil, Ripasudil, Netarsudil) are clinically

validated for glaucoma and are under investigation for cardiovascular diseases, CNS

regeneration, and fibrosis.

Pharmacophore Design: Modern ROCK inhibitors often feature a "hinge-binding" heteroaryl

core (isoquinoline, pyridine, or indazole) connected via a urea linker to a basic "tail" (e.g., the

dimethylamino group). This tail extends into the solvent-exposed region of the kinase,

improving solubility and potency via hydrogen bonding.

Figure 1: ROCK Signaling Pathway
The following diagram illustrates the downstream effects of ROCK activation, highlighting the

intervention point for the synthesized inhibitors.
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Caption: The RhoA/ROCK signaling cascade. Inhibitors block the phosphorylation of MYPT1

and LIMK, preventing actin stress fiber formation.

Chemical Strategy
The synthesis utilizes [2-(Dimethylamino)ethyl]urea (CAS: 6342-56-9) as a nucleophile. This

approach is superior to the "Classical Route" (Amine + Isocyanate) for complex scaffolds

because it allows the urea moiety to be coupled directly to halogenated heteroaromatics that

might be sensitive to isocyanate formation conditions.

Synthetic Workflow
We will synthesize a representative inhibitor: N-(4-isoquinolyl)-N'-[2-(dimethylamino)ethyl]urea.

Core: 4-Bromoisoquinoline (or 4-Chloroisoquinoline).

Reagent: [2-(Dimethylamino)ethyl]urea.

Catalyst: Pd(OAc)₂ / Xantphos (Buchwald-Hartwig conditions).

Aryl Halide
(4-Bromoisoquinoline)

Pd(OAc)2 / Xantphos
Cs2CO3, Dioxane, 100°C

Reagent:
[2-(Dimethylamino)ethyl]urea
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Caption: Pd-catalyzed C-N bond formation between the aryl halide core and the primary urea

reagent.

Experimental Protocols
Protocol A: Preparation of [2-(Dimethylamino)ethyl]urea
Note: This reagent is commercially available, but in-house synthesis ensures freshness and

purity, which is critical for Pd-coupling.

Dissolution: Dissolve N,N-dimethylethylenediamine (1.0 eq) in water (concentration 2.0 M).
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Acidification: Adjust pH to 6.0–7.0 using concentrated HCl.

Addition: Add Potassium Cyanate (KOCN, 1.2 eq) portion-wise over 30 minutes while

maintaining temperature at 40°C.

Reaction: Stir at 60°C for 4 hours.

Work-up: Concentrate in vacuo. Extract the residue with hot ethanol. Filter to remove KCl

salts.

Crystallization: Concentrate the ethanol filtrate and recrystallize from EtOH/Et₂O.

QC: Verify by ¹H NMR (D₂O). Look for the disappearance of the specific amine signals and

shift of the methylene protons.

Protocol B: Palladium-Catalyzed Coupling (The Core Step)
This protocol couples the urea to the isoquinoline core.

Materials:

4-Bromoisoquinoline (1.0 mmol)

[2-(Dimethylamino)ethyl]urea (1.2 mmol)

Pd(OAc)₂ (5 mol%)

Xantphos (10 mol%)

Cesium Carbonate (Cs₂CO₃, 2.0 eq)

1,4-Dioxane (anhydrous, degassed)

Procedure:

Setup: In a glovebox or under strictly inert atmosphere (Ar/N₂), charge a microwave vial or

pressure tube with 4-Bromoisoquinoline, the urea reagent, Pd(OAc)₂, Xantphos, and

Cs₂CO₃.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2629127?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent: Add anhydrous 1,4-dioxane (5 mL per mmol).

Degas: Sparge with Argon for 5 minutes. Seal the vessel.

Reaction: Heat to 100°C for 12–16 hours (or 140°C for 1 hour in a microwave reactor).

Monitoring: Monitor by LC-MS. Look for the mass shift corresponding to the loss of HBr.

Target Mass: [M+H]⁺ = Core + 130.1 Da (Urea fragment).

Work-up: Cool to room temperature. Filter through a Celite pad to remove palladium black

and inorganic salts. Wash with MeOH/DCM (1:9).

Purification: Concentrate the filtrate. Purify via Flash Chromatography (Silica gel).

Eluent: DCM:MeOH:NH₄OH (90:9:1). The product is polar due to the dimethylamino tail.

Data Analysis & Troubleshooting:

Parameter Observation Troubleshooting Action

Conversion < 20% after 12h

Switch ligand to BrettPhos

(better for ureas). Ensure

solvent is strictly anhydrous.

Side Product Bis-arylation
Increase the excess of urea

reagent (to 1.5 eq).

Solubility Precipitate forms

The product may precipitate as

a salt. Wash filter cake with

water to remove Cs salts, then

dissolve product in acidic

MeOH.

Biological Validation: ROCK Kinase Assay
To confirm the synthesized compound inhibits ROCK, use a Z'-LYTE™ or standard ELISA-

based kinase assay.
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Reagents:

Recombinant ROCK1 and ROCK2 enzymes (human).

Substrate: Long S6 Kinase Substrate Peptide or MYPT1 peptide.

ATP (at Km, typically 10 µM).

Steps:

Preparation: Prepare 3-fold serial dilutions of the synthesized inhibitor in DMSO (Top

concentration 10 µM).

Incubation: Mix Inhibitor (5 µL), Kinase (5 µL), and Substrate/ATP mix (10 µL) in a 384-well

plate.

Reaction: Incubate at room temperature for 60 minutes.

Detection: Add detection reagent (e.g., Kinase-Glo for luminescence or specific antibody for

ELISA).

Analysis: Plot % Inhibition vs. Log[Concentration]. Calculate IC₅₀ using a 4-parameter logistic

fit.

Expected Results:

Potent Inhibitors: IC₅₀ < 100 nM.

Selectivity: Counter-screen against PKA (Protein Kinase A) to ensure the urea linker

provides adequate selectivity (ROCK and PKA share high homology).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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